Cas no 114658-09-2 (1-[3-(acetyloxy)-2-pyridinyl]-Ethanone)

• Product Name: 1-[3-(acetyloxy)-2-pyridinyl]-Ethanone
• CAS No: 114658-09-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1099750
• PubChem ID: 14088950
• Update Time: 2025-04-20

1-[3-(acetyloxy)-2-pyridinyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(acetyloxy)-2-pyridinyl]-Ethanone
• 2-acetyl-3-acetoxypyridine
• 2-Acetylpyridin-3-yl acetate
• 114658-09-2
• 2-Acetylpyridin-3-ylacetate

• Inchi： 1S/C9H9NO3/c1-6(11)9-8(13-7(2)12)4-3-5-10-9/h3-5H,1-2H3
• InChI Key： MRFWHKVUHYEPOH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CN=C1C(C)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 1.20950